Cas no 404887-98-5 (7-bromo-4-hydroxy-1H-indole-3-carbaldehyde)

• Product Name: 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde
• CAS No: 404887-98-5
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 2858000
• PubChem ID: 11075546
• Update Time: 2025-10-30

7-bromo-4-hydroxy-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-hydroxy-1H-indole-3-carboxaldehyde
• 404887-98-5
• 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde
• DTXSID501258823

• Inchi： 1S/C9H6BrNO2/c10-6-1-2-7(13)8-5(4-12)3-11-9(6)8/h1-4,11,13H
• InChI Key： SEPLJZIMAIIHTC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C=O)=CNC=21)O

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde

7-Bromo-4-Hydroxy-1H-Indole-3-Carbaldehyde: A Comprehensive Overview

The compound 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde, with the CAS number 404887-98-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is a heterocyclic aromatic structure with a nitrogen atom at position 1 and a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of substituents at positions 3, 4, and 7 imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde as a promising candidate in drug discovery, particularly in the development of anticancer agents. Researchers have explored its ability to inhibit key enzymes involved in cell proliferation and apoptosis, making it a valuable tool in understanding cancer biology. The bromine substituent at position 7 plays a critical role in modulating the compound's reactivity and bioavailability, while the hydroxyl group at position 4 contributes to its antioxidant properties.

In terms of synthesis, 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde can be prepared through various routes, including oxidative coupling reactions and cyclization processes. One notable method involves the oxidation of an indole derivative using a suitable oxidizing agent, followed by selective bromination at position 7. This approach ensures high yields and excellent purity, making it suitable for large-scale production in pharmaceutical settings.

The chemical stability of 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde has been extensively studied under different conditions. It exhibits remarkable stability under neutral and slightly acidic conditions but tends to degrade in strongly basic environments due to the cleavage of the indole ring. This information is crucial for its storage and handling in laboratory settings.

Beyond its pharmacological applications, 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde has also found use in materials science as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to act as a ligand for metal ions makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, 7-bromo-4-hydroxy-1H-indole-3-carbaldehyde, with CAS number 404887-98, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its promising biological activity, positions it as a key player in future research and development efforts.